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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic and physical
properties of N42 grade neodymium magnets. Designed for a scientific audience, this
document details the core characteristics of these powerful rare-earth magnets, outlines the
standardized experimental protocols for their evaluation, and explores their application in
advanced research fields such as magnetogenetics.

Core Properties of N42 Grade Neodymium Magnets

N42 grade neodymium magnets are a specific type of sintered Neodymium-Iron-Boron
(NdFeB) magnet, renowned for their high magnetic strength and favorable cost-performance
balance.[1][2] The "N42" designation corresponds to a maximum energy product ((BH)max) of
approximately 42 MGOe (Mega-Gauss-Oersteds), a key indicator of a magnet's strength.[1][2]
[3] These magnets are crucial components in a wide array of scientific and industrial
applications, including sensors, motors, and medical devices.[1][4]

Magnetic Properties

The performance of an N42 magnet is defined by several key magnetic parameters. These
properties are intrinsic to the material and are determined through standardized testing. The
following table summarizes the typical magnetic characteristics of N42 grade neodymium
magnets.
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Typical Value . .
Property Symbol Units (SI) Units (CGS)
Range
Residual
_ Br 1.29-1.32 Tesla (T) 12.9-13.2
Induction
Coercive Force HcB > 836 kA/m >10.8
Intrinsic Coercive
HcJ > 955 kA/m =12
Force
Maximum
(BH)max 318 - 342 kJ/m3 40 - 43

Energy Product

Data compiled from multiple sources.[1][5][6][7][8][9][10]

Physical and Thermal Properties

In addition to their magnetic strength, the physical and thermal characteristics of N42 magnets
are critical for their application in various environments. Neodymium magnets are known to be
brittle and susceptible to corrosion, often requiring a protective coating.[5] Their magnetic
properties are also temperature-dependent.
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Property Symbol Typical Value Units
Density p ~75-7.8 g/cm3
Curie Temperature Tc 310 - 320 °C
Maximum Operating
Tmax 80 °C

Temp.
Electrical Resistivity p ~150 pHQ-cm
Reversible Temp.

o a(Br) -0.12 %/°C
Coefficient of Br
Reversible Temp.

o B(HcJ) -0.62 %l/°C
Coefficient of HcJ
Coefficient of Thermal
Expansion (// to all 6.5 10-6/K
magnetization)
Coefficient of Thermal
Expansion (L to al -1.5 10-6/K

magnetization)

Data compiled from multiple sources.[6][7][9][11]

It is important to note that exceeding the maximum operating temperature can lead to

irreversible loss of magnetism.[5] For applications requiring higher temperature tolerance,

variants such as N42SH or N42UH are available, which can operate at temperatures up to

150°C and 180°C, respectively.[2][3][12]

Experimental Protocols for Property Determination

The accurate characterization of N42 magnet properties relies on standardized experimental

procedures. The primary standard for testing high-coercivity permanent magnet materials like

NdFeB is ASTM A977/A977M.[3][6][9][12][13]

Measurement of Magnetic Properties (B-H Curve)
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The fundamental magnetic properties are derived from the magnet's demagnetization curve,
also known as the B-H or hysteresis curve.[2][14] This curve plots the magnetic flux density (B)
against the applied magnetic field strength (H).

Methodology:

Sample Preparation: A sample of the N42 magnet material, typically a cube or cylinder of
specific dimensions (e.g., minimum volume of 1 cm?3 with the smallest dimension being at
least 5mm), is prepared.[15]

Instrumentation: A hysteresigraph or a vibrating sample magnetometer (VSM) is used.[8][14]
The sample is placed within a closed magnetic circuit, typically between the poles of an
electromagnet.[8][15]

Saturation: A strong external magnetic field is applied to fully magnetize the sample to
saturation.

Demagnetization: The applied magnetic field is then reversed and swept, while the magnetic
flux density (B) within the sample is measured using sensing coils and a fluxmeter.[8] The
corresponding magnetic field strength (H) is measured using Hall probes or other
magnetometers.

Data Acquisition: A continuous plot of B versus H is recorded, forming the hysteresis loop.
The second quadrant of this loop represents the demagnetization curve, from which Br, HcB,
and (BH)max are determined.[16]
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B-H Curve Measurement Workflow

Determination of Curie Temperature (Tc)

The Curie temperature is the point at which a material loses its permanent magnetic properties
and becomes paramagnetic.[17][18][19]

Methodology:

o Sample and Setup: A sample of the N42 magnet is placed in a temperature-controlled
environment, such as an oven or a Peltier stage.[20]

o Magnetic Field Measurement: A magnetometer (e.g., a Hall probe or a smartphone
magnetometer) is positioned at a fixed distance from the magnet to measure its external
magnetic field.[20][21]
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e Heating and Data Logging: The sample is slowly heated, and its temperature and
corresponding magnetic field strength are continuously recorded.[21]

e Analysis: The magnetic field strength will decrease as the temperature rises.[20] The Curie
temperature is identified as the temperature at which the magnetic field drops to a negligible
value, indicating the transition from a ferromagnetic to a paramagnetic state.[17][21]

Application in Cellular Signaling: Magnetogenetics

While N42 magnets themselves do not directly participate in biological signaling, their strong,
static magnetic fields are instrumental in the emerging field of magnetogenetics.[2][22][23] This
technique uses magnetic nanoparticles (MNPs) to remotely control cellular processes.[1][5][22]

In a typical magnetogenetics experiment, MNPs are coated with ligands that bind to specific
cell surface receptors, such as mechanosensitive ion channels.[1][5] When a strong external
magnetic field, often generated by neodymium magnets, is applied, it exerts a mechanical force
(pulling or torque) on the MNPs.[2][24] This force is transmitted to the targeted receptor,
causing it to activate and trigger a downstream intracellular signaling cascade.[1][5]

This method allows for the non-invasive, spatiotemporal control of signaling pathways involved
in processes like cell differentiation, neuronal activation, and immune responses.[1][23]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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